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Compound of Interest

Compound Name: 4-(Bromomethyl)tetrahydropyran

Cat. No.: B1272162

Essential Safety and Handling Guide for 4-
(Bromomethyl)tetrahydropyran

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-
(Bromomethyl)tetrahydropyran (CAS No. 125552-89-8) to ensure the safety of laboratory
personnel and compliance with regulations. Adherence to these protocols is essential to
minimize risks associated with this corrosive and hazardous compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-(Bromomethyl)tetrahydropyran
is provided below.
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Property Value

Molecular Formula C6H11BrO

Molecular Weight 179.05 g/mol [1]

Appearance Liquid

Boiling Point 205.4 £ 13.0 °C at 760 mmHg[2]
Density 1.4 +£0.1 g/lcm3[2]

Flash Point 80.8 £ 21.0 °C[2]

Hazard Symbols C (Corrosive)[2]

Risk Phrases R34 (Causes burns)[1][2]

H314 (Causes severe skin burns and eye
damage)[1][3]

Hazard Statements

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to prevent exposure.
The following PPE must be worn at all times when handling 4-
(Bromomethyl)tetrahydropyran.

o Eye and Face Protection: Wear chemical splash goggles and a face shield.[2] Standard
safety glasses are not sufficient.

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[2] Given the
corrosive nature of the compound, double-gloving is recommended. Chemotherapy-rated
gloves (ASTM D6978) provide a high level of protection.[4][5]

o Gown/Coat: A polyethylene-coated, disposable gown should be worn over a standard lab
coat to prevent liquid penetration.[4][5]

o Respiratory Protection: All handling of 4-(Bromomethyl)tetrahydropyran must be
conducted in a certified chemical fume hood.[2][6] If there is a risk of aerosol generation or if
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working outside of a fume hood, a fit-tested N95 respirator or a powered air-purifying
respirator (PAPR) is required.[4][7]

o Footwear: Closed-toe shoes are mandatory. Shoe covers should be worn and disposed of
upon leaving the work area to prevent the spread of contamination.[7]

Operational Plan for Safe Handling

A systematic workflow is critical to minimize the risk of exposure and accidents.
. Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary materials, including the chemical, reaction vessels, and spill cleanup
supplies, and place them in the fume hood.

Don all required PPE before handling the chemical.

. Handling and Use:

Conduct all manipulations of 4-(Bromomethyl)tetrahydropyran inside a chemical fume
hood.[2][6]

Avoid direct contact with the substance.[8] Use appropriate tools for transfers.

Keep the container tightly closed when not in use.[2][6][9]

Avoid the formation of mists or vapors.[8]

. Post-Handling:

Decontaminate all surfaces and equipment after use.
Remove and dispose of contaminated PPE in a designated hazardous waste container.[7]
Wash hands thoroughly with soap and water after removing gloves.[6]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://workwearsolutions.net/which-ppe-is-required-to-be-worn-during-chemotherapy-compounding/
https://www.halyardhealth.com/wp-content/uploads/2020/11/guide-to-the-usp-800-guidelines-for-ppe-when-administering-chemotherapy-drugs.pdf
https://www.halyardhealth.com/wp-content/uploads/2020/11/guide-to-the-usp-800-guidelines-for-ppe-when-administering-chemotherapy-drugs.pdf
https://www.benchchem.com/product/b1272162?utm_src=pdf-body
https://www.chemsrc.com/en/cas/125552-89-8_671657.html
https://www.fishersci.com/store/msds?partNumber=CC29908DE&productDescription=4-%28BROMOMETHYL%29TETRAHYDR+5GR&vendorId=VN00092202&countryCode=US&language=en
https://cn.canbipharm.com/uploads/chemicals/pdf/Apollo116131-44-3.pdf
https://www.chemsrc.com/en/cas/125552-89-8_671657.html
https://www.fishersci.com/store/msds?partNumber=CC29908DE&productDescription=4-%28BROMOMETHYL%29TETRAHYDR+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.xixisys.com/substances/125552-89-8
https://cn.canbipharm.com/uploads/chemicals/pdf/Apollo116131-44-3.pdf
https://www.halyardhealth.com/wp-content/uploads/2020/11/guide-to-the-usp-800-guidelines-for-ppe-when-administering-chemotherapy-drugs.pdf
https://www.fishersci.com/store/msds?partNumber=CC29908DE&productDescription=4-%28BROMOMETHYL%29TETRAHYDR+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemsrc.com/en/cas/125552-89-8_671657.html
https://www.fishersci.fi/store/msds?partNumber=10378022&countryCode=FI&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[2][3]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. Do
not use mouth-to-mouth resuscitation. Seek immediate medical attention.[2][3]

 Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[21[3]
o Spill:

o For small spills, contain the leak and absorb it with an inert material (e.g., sand, earth).
Place the absorbent material in a sealed, labeled container for disposal.[10][11]

o For large spills, evacuate the area and call emergency services.[11]

Disposal Plan

4-(Bromomethyl)tetrahydropyran is a halogenated organic compound and must be disposed
of as hazardous waste.

o Waste Collection:

o Collect all waste containing 4-(Bromomethyl)tetrahydropyran in a designated, properly
labeled, and sealed container. The container should be labeled as "Halogenated Organic
Waste".[11][12]

o Do not mix halogenated waste with non-halogenated organic waste to avoid increased
disposal costs.[10]

o Do not mix with incompatible materials such as strong acids, strong bases, or strong
oxidizing agents.[6]

o Container Management:

o Keep waste containers closed except when adding waste.[10][11]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemsrc.com/en/cas/125552-89-8_671657.html
https://www.fishersci.fi/store/msds?partNumber=10378022&countryCode=FI&language=en
https://www.chemsrc.com/en/cas/125552-89-8_671657.html
https://www.fishersci.fi/store/msds?partNumber=10378022&countryCode=FI&language=en
https://www.chemsrc.com/en/cas/125552-89-8_671657.html
https://www.fishersci.fi/store/msds?partNumber=10378022&countryCode=FI&language=en
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1272162?utm_src=pdf-body
https://www.benchchem.com/product/b1272162?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.fishersci.com/store/msds?partNumber=CC29908DE&productDescription=4-%28BROMOMETHYL%29TETRAHYDR+5GR&vendorId=VN00092202&countryCode=US&language=en
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Store waste containers in a cool, dry, well-ventilated area, away from sources of ignition.
[8][11]

e Disposal Request:

o When the container is three-quarters full, request a waste pickup from your institution's
Environmental Health and Safety (EHS) department.[10]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://cn.canbipharm.com/uploads/chemicals/pdf/Apollo116131-44-3.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 4-(Bromomethyl)tetrahydropyran
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Caption: Workflow for the safe handling and disposal of 4-(Bromomethyl)tetrahydropyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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